Cas no 21211-98-3 (1-pyridin-2-ylheptan-2-one)

1-pyridin-2-ylheptan-2-one structure
1-pyridin-2-ylheptan-2-one structure
Product Name:1-pyridin-2-ylheptan-2-one
CAS No:21211-98-3
MF:C12H17NO
MW:191.269483327866
CID:1399343
PubChem ID:3028538
Update Time:2025-04-20

1-pyridin-2-ylheptan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-pyridin-2-ylheptan-2-one
    • 1-(2-Pyridyl)-2-heptanone
    • 1-(Pyridin-2-yl)heptan-2-one
    • 2-heptanone, 1-(2-pyridinyl)-
    • 2-Heptanone, 1-(2-pyridyl)-
    • NIOSH/MJ7680000
    • 21211-98-3
    • DTXSID00388658
    • MJ76800000
    • SCHEMBL6911822
    • Inchi: 1S/C12H17NO/c1-2-3-4-8-12(14)10-11-7-5-6-9-13-11/h5-7,9H,2-4,8,10H2,1H3
    • InChI Key: FNCURCQBIDZJSH-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CN=1)CCCCC

Computed Properties

  • Exact Mass: 191.13111
  • Monoisotopic Mass: 191.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 283.4°C at 760 mmHg
  • Flash Point: 132.7°C
  • Refractive Index: 1.496
  • PSA: 29.96
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